Cas no 2138147-88-1 (2-Pyridinamine, 5-(2-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)-)

• Product Name: 2-Pyridinamine, 5-(2-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)-
• CAS No: 2138147-88-1
• MF: C₁₄H₁₂F₄N₂
• MW: 284.252097129822
• CID: 5268790
• Update Time: 2025-05-20

2-Pyridinamine, 5-(2-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-(2-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)-

• Inchi： 1S/C14H12F4N2/c1-20(2)13-11(14(16,17)18)7-9(8-19-13)10-5-3-4-6-12(10)15/h3-8H,1-2H3
• InChI Key： YXAWBUIVMFJSBB-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(C2=CC=CC=C2F)C=C1C(F)(F)F

Additional information on 2-Pyridinamine, 5-(2-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)-

Research Brief on 2-Pyridinamine, 5-(2-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)- (CAS: 2138147-88-1)

The compound 2-Pyridinamine, 5-(2-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)- (CAS: 2138147-88-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this pyridinamine derivative exhibits high affinity for certain kinase targets, making it a promising candidate for the development of novel kinase inhibitors. The structural features, including the trifluoromethyl group and the fluorophenyl moiety, contribute to its unique binding properties and metabolic stability.

In terms of synthesis, advancements have been made in optimizing the production of 2-Pyridinamine, 5-(2-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)-. A recent patent application (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is particularly significant for scaling up production for preclinical and clinical studies.

Preliminary in vitro and in vivo studies have shown promising results. The compound demonstrates selective inhibition of target proteins involved in inflammatory and oncogenic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported an IC50 value in the nanomolar range for specific cancer cell lines, suggesting its potential as an anticancer agent. However, further pharmacokinetic and toxicological studies are required to fully assess its therapeutic potential.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore structural modifications and formulation strategies to overcome these limitations.

In conclusion, 2-Pyridinamine, 5-(2-fluorophenyl)-N,N-dimethyl-3-(trifluoromethyl)- represents an exciting area of research in medicinal chemistry. Its unique structural features and biological activity make it a valuable scaffold for drug discovery. Continued research and development efforts are expected to shed more light on its therapeutic applications and potential clinical translation in the coming years.